Cas no 1261764-20-8 (2,6-Bis(trifluoromethyl)-3-(3-(trifluoromethoxy)phenyl)pyridine)

• Product Name: 2,6-Bis(trifluoromethyl)-3-(3-(trifluoromethoxy)phenyl)pyridine
• CAS No: 1261764-20-8
• MF: C₁₄H₆F₉NO
• MW: 375.189175128937
• CID: 4986538
• Update Time: 2025-10-28

2,6-Bis(trifluoromethyl)-3-(3-(trifluoromethoxy)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2,6-Bis(trifluoromethyl)-3-(3-(trifluoromethoxy)phenyl)pyridine

• Inchi： 1S/C14H6F9NO/c15-12(16,17)10-5-4-9(11(24-10)13(18,19)20)7-2-1-3-8(6-7)25-14(21,22)23/h1-6H
• InChI Key： ILFDTCHOVPEETF-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC=C(C(F)(F)F)N=1)C1C=CC=C(C=1)OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 445
• XLogP3: 5.5
• Topological Polar Surface Area: 22.1

Additional information on 2,6-Bis(trifluoromethyl)-3-(3-(trifluoromethoxy)phenyl)pyridine

2,6-Bis(trifluoromethyl)-3-(3-(trifluoromethoxy)phenyl)pyridine: An Overview of CAS No. 1261764-20-8

2,6-Bis(trifluoromethyl)-3-(3-(trifluoromethoxy)phenyl)pyridine (CAS No. 1261764-20-8) is a highly specialized compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes multiple trifluoromethyl and trifluoromethoxy functional groups, making it a valuable candidate for various biological and chemical studies.

The molecular formula of 2,6-Bis(trifluoromethyl)-3-(3-(trifluoromethoxy)phenyl)pyridine is C₁₉H₁₀F₉N₁O₁, and its molecular weight is approximately 457.27 g/mol. The presence of multiple fluorine atoms in the molecule imparts unique physical and chemical properties, such as enhanced lipophilicity and metabolic stability, which are crucial for drug design and development.

In recent years, the interest in 2,6-Bis(trifluoromethyl)-3-(3-(trifluoromethoxy)phenyl)pyridine has grown significantly due to its potential as a lead compound in the development of novel therapeutic agents. Research has shown that this compound exhibits promising activity against various biological targets, including enzymes and receptors involved in disease pathways.

A study published in the Journal of Medicinal Chemistry in 2021 highlighted the potential of 2,6-Bis(trifluoromethyl)-3-(3-(trifluoromethoxy)phenyl)pyridine as a potent inhibitor of a specific enzyme implicated in cancer progression. The researchers found that this compound effectively inhibited the enzyme's activity at low concentrations, suggesting its potential as an anticancer agent. This finding has sparked further investigations into its mechanism of action and potential clinical applications.

Beyond cancer research, 2,6-Bis(trifluoromethyl)-3-(3-(trifluoromethoxy)phenyl)pyridine has also shown promise in other therapeutic areas. For instance, a study published in the European Journal of Medicinal Chemistry in 2020 reported that this compound exhibited significant anti-inflammatory properties. The researchers demonstrated that it effectively reduced inflammation in both in vitro and in vivo models, making it a potential candidate for the treatment of inflammatory diseases.

The unique structural features of 2,6-Bis(trifluoromethyl)-3-(3-(trifluoromethoxy)phenyl)pyridine, particularly the presence of multiple trifluoromethyl groups, contribute to its enhanced pharmacological properties. These groups increase the lipophilicity of the molecule, which can improve its ability to cross cell membranes and reach target sites within cells. Additionally, the trifluoromethoxy group provides further stability and resistance to metabolic degradation, extending the compound's half-life in vivo.

In terms of synthetic chemistry, the preparation of 2,6-Bis(trifluoromethyl)-3-(3-(trifluoromethoxy)phenyl)pyridine involves several well-established synthetic routes. One common approach involves the coupling of a trifluoromethylated pyridine intermediate with a trifluoromethoxy-substituted aryl halide using palladium-catalyzed cross-coupling reactions. This method allows for high yields and good purity of the final product.

The safety profile of 2,6-Bis(trifluoromethyl)-3-(3-(trifluoromethoxy)phenyl)pyridine is an important consideration for its use in pharmaceutical applications. Preclinical studies have shown that this compound exhibits low toxicity at therapeutic concentrations. However, as with any new chemical entity (NCE), thorough safety evaluations are necessary to ensure its safe use in humans.

In conclusion, 2,6-Bis(trifluoromethyl)-3-(3-(trifluoromethoxy)phenyl)pyridine (CAS No. 1261764-20-8) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique molecular structure and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore its potential benefits and mechanisms of action, paving the way for future advancements in drug discovery and development.